Cas no 2227874-53-3 ((2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine)

(2S)-4-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine is a chiral amine derivative featuring a benzodioxin core, which confers structural uniqueness and potential pharmacological relevance. The (2S)-enantiomeric form ensures stereospecificity, critical for targeted biological interactions. The methoxy and benzodioxin moieties enhance electronic and steric properties, making it a valuable intermediate in medicinal chemistry for the synthesis of bioactive compounds. Its well-defined stereochemistry and purity are advantageous for research applications requiring precise molecular recognition. The compound’s stability under standard conditions further supports its utility in synthetic and mechanistic studies. Suitable for controlled reactions, it is often employed in the development of CNS-active agents due to its structural resemblance to neurotransmitter analogs.
(2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine structure
2227874-53-3 structure
Product Name:(2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine
CAS No:2227874-53-3
MF:C13H19NO3
MW:237.294863939285
CID:5800819
PubChem ID:165712973
Update Time:2025-06-09

(2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine
    • EN300-1770928
    • 2227874-53-3
    • Inchi: 1S/C13H19NO3/c1-9(14)3-4-10-7-11(15-2)13-12(8-10)16-5-6-17-13/h7-9H,3-6,14H2,1-2H3/t9-/m0/s1
    • InChI Key: YYMOQJHEAOAQHD-VIFPVBQESA-N
    • SMILES: O1CCOC2C(=CC(=CC1=2)CC[C@H](C)N)OC

Computed Properties

  • Exact Mass: 237.13649347g/mol
  • Monoisotopic Mass: 237.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53.7Ų

(2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine Pricemore >>

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Additional information on (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine

(2S)-4-(8-Methoxy-2,3-Dihydro-1,4-Benzodioxin-6-yl)Butan-2-Amine: An Overview of a Promising Compound in the Field of Medicinal Chemistry

(2S)-4-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine (CAS No. 2227874-53-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted amines and is characterized by its 1,4-benzodioxin moiety, which is known for its biological activity and pharmacological properties.

The 1,4-benzodioxin ring system is a key structural element in many bioactive molecules, including natural products and synthetic compounds. This ring system is often associated with central nervous system (CNS) activity, making it a valuable scaffold for the development of drugs targeting neurological disorders. The presence of the 8-methoxy group further enhances the compound's lipophilicity and potentially improves its bioavailability and metabolic stability.

Recent studies have explored the potential of (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has shown promising results in preclinical studies, demonstrating its ability to modulate key signaling pathways involved in neuronal protection and neurogenesis.

In a study published in the *Journal of Medicinal Chemistry*, researchers investigated the neuroprotective effects of (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine using both in vitro and in vivo models. The results indicated that the compound effectively reduced oxidative stress and inflammation in neuronal cells, which are critical factors contributing to neurodegeneration. Additionally, the compound was found to enhance the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), further supporting its potential as a therapeutic agent.

Another area of interest is the compound's potential as an antidepressant. Depression is a complex disorder with multiple underlying mechanisms, and current treatments often have limited efficacy and significant side effects. Preclinical studies have shown that (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine exhibits antidepressant-like effects in animal models of depression. These effects are thought to be mediated through modulation of monoaminergic neurotransmitter systems and enhancement of synaptic plasticity.

The pharmacokinetic properties of (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine have also been studied extensively. Research has demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. The compound's high lipophilicity allows it to cross the blood-brain barrier efficiently, ensuring adequate brain penetration and target engagement.

Furthermore, safety assessments have indicated that (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-amine has a favorable safety profile with no significant toxicological concerns observed at therapeutic doses. This is an important consideration for any potential drug candidate entering clinical trials.

In conclusion, (2S)-4-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)butan-2-am ine (CAS No. 2227874-53-3) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.

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